Cas no 875251-23-3 (1-(3,4-Dihydroxyphenyl)-3-hydroxy-1-propanone)

• Product Name: 1-(3,4-Dihydroxyphenyl)-3-hydroxy-1-propanone
• CAS No: 875251-23-3
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• CID: 6347895
• PubChem ID: 57446925
• Update Time: 2025-07-18

1-(3,4-Dihydroxyphenyl)-3-hydroxy-1-propanone Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Dihydroxyphenyl)-3-hydroxy-1-propanone
• SCHEMBL2989544
• 875251-23-3

• Inchi： 1S/C9H10O4/c10-4-3-7(11)6-1-2-8(12)9(13)5-6/h1-2,5,10,12-13H,3-4H2
• InChI Key： RPNXDEQHSFSAHF-UHFFFAOYSA-N
• SMILES： O=C(CCO)C1C=CC(=C(C=1)O)O

Computed Properties

• Exact Mass: 182.05790880g/mol
• Monoisotopic Mass: 182.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3,4-Dihydroxyphenyl)-3-hydroxy-1-propanone

Chemical Profile of 1-(3,4-Dihydroxyphenyl)-3-hydroxy-1-propanone (CAS No. 875251-23-3)

1-(3,4-Dihydroxyphenyl)-3-hydroxy-1-propanone, identified by its CAS number 875251-23-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a phenolic structure with hydroxyl groups and a propanone side chain, has garnered attention due to its potential biological activities and its role as a synthetic intermediate in the development of novel therapeutic agents.

The structural framework of 1-(3,4-Dihydroxyphenyl)-3-hydroxy-1-propanone consists of a benzene ring substituted with two hydroxyl groups at the 3 and 4 positions, linked to a ketone group at the 1-position and an additional hydroxyl group at the 3-position of the propanone moiety. This arrangement confers upon the compound unique electronic and steric properties that make it a valuable scaffold for drug discovery efforts.

In recent years, there has been growing interest in polyphenolic compounds derived from natural sources due to their demonstrated pharmacological properties. The presence of multiple hydroxyl groups in 1-(3,4-Dihydroxyphenyl)-3-hydroxy-1-propanone suggests that it may exhibit antioxidant, anti-inflammatory, or even anticancer activities. These properties are often attributed to the ability of such molecules to scavenge reactive oxygen species and modulate signaling pathways involved in cellular homeostasis.

One of the most compelling aspects of 1-(3,4-Dihydroxyphenyl)-3-hydroxy-1-propanone is its potential as a precursor in the synthesis of more complex pharmacophores. Researchers have explored its utility in constructing derivatives that may possess enhanced binding affinity or selectivity for target enzymes or receptors. For instance, modifications at the ketone or hydroxyl positions could yield compounds with improved solubility or metabolic stability, critical factors for clinical efficacy.

The synthesis of 1-(3,4-Dihydroxyphenyl)-3-hydroxy-1-propanone typically involves multi-step organic transformations starting from readily available aromatic precursors. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale screening studies or pilot manufacturing runs. Techniques such as catalytic asymmetric hydrogenation or biocatalytic oxidation have been employed to introduce functional groups with high precision.

Recent studies have highlighted the compound's relevance in the context of metabolic disorders. The phenolic hydroxyl groups are known to interact with various enzymes involved in glucose and lipid metabolism, suggesting that 1-(3,4-Dihydroxyphenyl)-3-hydroxy-1-propanone could serve as a lead compound for developing treatments against type 2 diabetes or dyslipidemia. Preclinical investigations have begun to explore these possibilities, with promising preliminary data indicating beneficial effects on insulin sensitivity and lipid profiles.

Another area where 1-(3,4-Dihydroxyphenyl)-3-hydroxy-1-propanone has shown promise is in neuroprotective research. The compound's ability to cross the blood-brain barrier and exert antioxidant effects makes it a candidate for addressing neurodegenerative diseases such as Alzheimer's or Parkinson's. Emerging evidence suggests that modulating oxidative stress and inflammatory responses in neural tissues could slow disease progression and mitigate cognitive decline.

The pharmacokinetic profile of 1-(3,4-Dihydroxyphenyl)-3-hydroxy-1-propanone is also under active investigation. Understanding how the body processes this compound—its absorption, distribution, metabolism, and excretion (ADME)—is crucial for optimizing therapeutic dosing and minimizing potential side effects. Computational modeling techniques have been increasingly used to predict ADME properties based on structural features, streamlining the drug development pipeline.

In conclusion,1-(3,4-Dihydroxyphenyl)-3-hydroxy-1-propanone (CAS No. 875251-23-3) represents a fascinating molecule with diverse applications in pharmaceutical research. Its unique structural features and demonstrated biological activities position it as a promising candidate for further development into novel therapeutics targeting metabolic disorders, neurodegenerative diseases, and other conditions characterized by oxidative stress or inflammation.